Cas no 899948-30-2 (1-(3-chlorophenyl)methyl-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(3-chlorophenyl)methyl-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 899948-30-2
• MF: C₁₉H₁₄ClN₃O₄
• MW: 383.785163402557
• CID: 5488738
• Update Time: 2025-06-11

1-(3-chlorophenyl)methyl-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(3-chlorophenyl)methyl]-N-(4-nitrophenyl)-2-oxopyridine-3-carboxamide
• 1-(3-chlorophenyl)methyl-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C19H14ClN3O4/c20-14-4-1-3-13(11-14)12-22-10-2-5-17(19(22)25)18(24)21-15-6-8-16(9-7-15)23(26)27/h1-11H,12H2,(H,21,24)
• InChI Key： STDZUZVQOVZYGW-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC(Cl)=C2)C=CC=C1C(NC1=CC=C([N+]([O-])=O)C=C1)=O

Additional information on 1-(3-chlorophenyl)methyl-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

Introduction to 1-(3-Chlorophenyl)methyl-N-(4-Nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 899948-30-2)

1-(3-Chlorophenyl)methyl-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 899948-30-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, is a promising candidate for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 1-(3-chlorophenyl)methyl-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is composed of a pyridine ring with a 2-oxo group, a 3-chlorophenylmethyl substituent, and an N-(4-nitrophenyl)carboxamide moiety. These functional groups contribute to the compound's stability and reactivity, making it an interesting subject for both synthetic and biological studies.

In terms of synthesis, several methods have been reported in the literature for the preparation of 1-(3-chlorophenyl)methyl-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide. One common approach involves the condensation of 3-chlorobenzaldehyde with 4-nitroaniline in the presence of a suitable catalyst, followed by cyclization to form the pyridine ring. Another method involves the reaction of 3-chlorobenzyl chloride with 4-nitroaniline to form the intermediate amide, which is then cyclized using a base such as potassium tert-butoxide. These synthetic routes provide researchers with flexible options to tailor the compound's properties for specific applications.

The biological activities of 1-(3-chlorophenyl)methyl-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide have been extensively studied in recent years. One of the most notable findings is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This property makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, research has also explored the antiproliferative effects of 1-(3-chlorophenyl)methyl-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide. Studies conducted on various cancer cell lines have demonstrated that this compound can induce apoptosis and cell cycle arrest, suggesting its potential as an anticancer agent. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and MAPK.

In addition to its anti-inflammatory and antiproliferative properties, 1-(3-chlorophenyl)methyl-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide has also shown promise in neuroprotective applications. Preclinical studies have indicated that this compound can protect neurons from oxidative stress-induced damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease. The neuroprotective effects are thought to be mediated through its ability to scavenge free radicals and inhibit neuroinflammation.

The pharmacokinetic properties of 1-(3-chlorophenyl)methyl-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent. However, more detailed studies are needed to fully understand its metabolism and potential drug-drug interactions.

In conclusion, 1-(3-chlorophenyl)methyl-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 899948-30-2) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an exciting area of research in medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing unmet medical needs in various disease areas.